Cas no 485817-06-9 (7-Oxooxepane-4-carboxylic acid)

• Product Name: 7-Oxooxepane-4-carboxylic acid
• CAS No: 485817-06-9
• MF: C₇H₁₀O₄
• MW: 158.151902675629
• MDL: MFCD18820622
• CID: 1021268
• PubChem ID: 45084906
• Update Time: 2025-06-10

7-Oxooxepane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-Oxooxepane-4-carboxylic acid
• 4-Oxepanecarboxylicacid,7-oxo-(9CI)
• EN300-2011083
• Z1216841619
• 7-Oxooxepane-4-carboxylicacid
• DTXSID20665756
• MFCD18820622
• PS-19033
• 7-Oxo-oxepane-4-carboxylic acid
• E88391
• 485817-06-9
• SCHEMBL1366482
• SY323417

• MDL： MFCD18820622
• Inchi： 1S/C7H10O4/c8-6-2-1-5(7(9)10)3-4-11-6/h5H,1-4H2,(H,9,10)
• InChI Key： VLHJHLUMDKXSPU-UHFFFAOYSA-N
• SMILES： O1C(CCC(C(=O)O)CC1)=O

Computed Properties

• Exact Mass: 158.05790880g/mol
• Monoisotopic Mass: 158.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Lactones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones

Additional information on 7-Oxooxepane-4-carboxylic acid

7-Oxooxepane-4-carboxylic Acid: A Comprehensive Overview

7-Oxooxepane-4-carboxylic acid (CAS No: 485817-06-9) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development and as a building block in synthetic chemistry. The molecule consists of a seven-membered ring (oxepane) with a ketone group at position 7 and a carboxylic acid group at position 4, making it a versatile compound for various chemical transformations.

The CAS No 485817-06-9 designation uniquely identifies this compound in chemical databases, facilitating its identification and reference in scientific literature. Recent studies have highlighted the importance of 7-Oxooxepane-4-carboxylic acid in the synthesis of bioactive molecules, particularly in the development of anti-inflammatory and anti-cancer agents. Its structural features allow for easy functionalization, enabling researchers to explore its potential in medicinal chemistry.

One of the most notable aspects of 7-Oxooxepane-4-carboxylic acid is its role as an intermediate in the synthesis of complex molecules. The compound's ability to undergo various reactions, such as nucleophilic additions and cyclizations, makes it a valuable tool in organic synthesis. For instance, researchers have utilized this compound to construct multi-ring systems, which are often found in natural products and bioactive compounds.

Recent advancements in computational chemistry have also shed light on the electronic properties of 7-Oxooxepane-4-carboxylic acid, providing insights into its reactivity and stability. These studies have been instrumental in predicting the compound's behavior under different reaction conditions, thereby guiding experimental designs and optimizing synthetic pathways.

In terms of biological activity, 7-Oxooxepane-4-carboxylic acid has shown promise as a precursor to compounds with anti-cancer properties. For example, derivatives of this compound have been found to inhibit the growth of cancer cells by targeting specific enzymes involved in cell proliferation. These findings underscore the potential of CAS No 485817-06-9 in drug discovery efforts.

Moreover, the synthesis of 7-Oxooxepane-4-carboxylic acid has been improved through green chemistry approaches, reducing the environmental impact of its production. These methods often involve catalytic processes or the use of renewable feedstocks, aligning with current trends toward sustainable chemical manufacturing.

Despite its many advantages, the handling and storage of 7-Oxooxepane-4-carboxylic acid require careful consideration due to its sensitivity to moisture and light. Proper storage conditions are essential to maintain its stability and ensure consistent results in experiments.

In conclusion, 7-Oxooxepane-4-carboxylic acid (CAS No: 485817-06-9) is a multifaceted compound with significant implications for organic synthesis and drug development. Its unique structure and reactivity make it a valuable asset in modern chemical research, offering numerous opportunities for further exploration and application.